Cas no 173156-66-6 ((2E)-2-Cyano-3-(4-methoxyphenyl)-N-phenyl-2-propenamide)

• Product Name: (2E)-2-Cyano-3-(4-methoxyphenyl)-N-phenyl-2-propenamide
• CAS No: 173156-66-6
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 5452230
• PubChem ID: 765881
• Update Time: 2025-05-21

(2E)-2-Cyano-3-(4-methoxyphenyl)-N-phenyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26577623
• 173156-66-6
• (E)-2-cyano-3-(4-methoxyphenyl)-N-phenylprop-2-enamide
• (2E)-2-cyano-3-(4-methoxyphenyl)-N-phenylprop-2-enamide
• Z44321083
• AKOS001024667
• SR-01000078384
• SR-01000078384-1
• STK948960
• 2-cyano-3-(4-methoxyphenyl)-N-phenylprop-2-enamide
• AB00710064-01
• (2E)-2-Cyano-3-(4-methoxyphenyl)-N-phenyl-2-propenamide

• Inchi： 1S/C17H14N2O2/c1-21-16-9-7-13(8-10-16)11-14(12-18)17(20)19-15-5-3-2-4-6-15/h2-11H,1H3,(H,19,20)/b14-11+
• InChI Key： SSDAFVBXRVRMDP-SDNWHVSQSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)/C(/C#N)=C/C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 278.105527694g/mol
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-2-Cyano-3-(4-methoxyphenyl)-N-phenyl-2-propenamide

Compound CAS No. 173156-66-6: (2E)-2-Cyano-3-(4-methoxyphenyl)-N-phenyl-2-propenamide

The compound (2E)-2-Cyano-3-(4-methoxyphenyl)-N-phenyl-2-propenamide (CAS No. 173156-66-6) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of α,β-unsaturated amides, which are known for their versatile reactivity and biological activity. The structure of this compound features a cyano group at the 2-position of a propenamide backbone, with a phenyl group attached to the nitrogen atom and a 4-methoxyphenyl substituent at the 3-position. These structural elements contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of α,β-unsaturated amides like (2E)-2-Cyano-3-(4-methoxyphenyl)-N-phenyl-2-propenamide in medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the development of anticancer agents. The conjugated system in this compound facilitates electronic delocalization, which can enhance its reactivity in various reactions such as Michael addition and cycloaddition processes. These reactions are pivotal in constructing complex molecular frameworks with desired pharmacological properties.

The synthesis of (2E)-2-Cyano-3-(4-methoxyphenyl)-N-phenyl-2-propenamide typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and oxidation processes. One notable approach reported in recent literature involves the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing reaction times while maintaining high yields. This method not only enhances the efficiency of synthesis but also aligns with green chemistry principles by minimizing waste and energy consumption.

In terms of applications, (2E)-2-Cyano-3-(4-methoxyphenyl)-N-phenyl-2-propenamide has shown promise in the field of materials science. Its ability to form stable covalent bonds through conjugate addition reactions makes it a valuable building block for designing advanced polymers and materials with tailored optical and electronic properties. For instance, researchers have successfully incorporated this compound into polymeric matrices to create materials with enhanced mechanical strength and thermal stability.

Furthermore, the compound's role in catalysis has been explored in recent studies. Its ability to act as a ligand in transition metal-catalyzed reactions has been demonstrated, particularly in asymmetric catalysis where enantioselective outcomes are desired. The presence of electron-withdrawing groups like the cyano moiety enhances the ligand's ability to stabilize metal centers, making it an effective catalyst for various organic transformations.

The biological evaluation of (2E)-2-Cyano-3-(4-methoxyphenyl)-N-phenyl-2-propenamide has revealed interesting pharmacokinetic properties. Preclinical studies indicate that this compound exhibits moderate solubility in physiological conditions, which is crucial for its bioavailability. Additionally, its metabolic stability has been assessed using in vitro assays, suggesting that it may have potential as a lead compound for drug development programs targeting specific therapeutic areas such as oncology or inflammation.

In conclusion, (2E)-2-Cyano-3-(4-methoxyphenyl)-N-phenyl-2-propenamide (CAS No. 173156-66-) is a versatile organic compound with diverse applications across multiple disciplines. Its unique structure enables it to participate in a wide range of chemical reactions, making it an invaluable tool for researchers in medicinal chemistry, materials science, and catalysis. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.